(E)-3-(4-chloro-3-nitroanilino)-1-[4-(3-fluoropropoxy)phenyl]prop-2-en-1-one

• IUPAC Name: (E)-3-(4-chloro-3-nitroanilino)-1-[4-(3-fluoropropoxy)phenyl]prop-2-en-1-one
• InChI: InChI=1S/C18H16ClFN2O4/c19-16-7-4-14(12-17(16)22(24)25)21-10-8-18(23)13-2-5-15(6-3-13)26-11-1-9-20/h2-8,10,12,21H,1,9,11H2/b10-8+
• InChI Key: OQCQBUYICIIZIB-CSKARUKUSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C=CNC2=CC(=C(C=C2)Cl)[N+](=O)[O-])OCCCF
• Isomeric SMILES: C1=CC(=CC=C1C(=O)/C=C/NC2=CC(=C(C=C2)Cl)[N+](=O)[O-])OCCCF
• Molecular Formula: C18H16ClFN2O4
• Molecular Weight: 378.8 g/mol

Description

(E)-3-(4-chloro-3-nitroanilino)-1-[4-(3-fluoropropoxy)phenyl]prop-2-en-1-one, also known as E-3-CNA-1-FPP, is an organic compound from the class of nitroanilines. It is a yellow-orange solid with a molecular weight of 393.87 g/mol and a melting point of 186-188°C. E-3-CNA-1-FPP is used as a starting material for the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. It is also used in research applications, such as in the synthesis of new materials and in the study of the properties of organic materials.

Scientific Research Applications

Photophysical Properties

Research on chalcone derivatives, including molecules with similar structural features, has revealed significant insights into their photophysical properties. The study by Kumari et al. (2017) on chalcone derivatives demonstrated the effect of solvent polarity on their absorption and fluorescence characteristics, indicating potential applications in photophysical studies and materials science, where solvent interactions are crucial (Kumari, Varghese, George, & Sudhakar, 2017). These findings highlight the importance of intramolecular charge transfer interactions and the potential of such molecules in the development of optical materials and sensors.

Electrochemical and Non-linear Optical Properties

The electrochemical and non-linear optical (NLO) properties of chalcone derivatives have also been explored. Singh et al. (2012) studied two new chalcones and their static first hyperpolarizability, revealing their potential in NLO applications (Singh, Saxena, Prasad, & Kumar, 2012). Another study by Najiya et al. (2014) on (E)-3-(4-Chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one examined its molecular structure, FT-IR, and NLO properties, indicating its potential use in NLO applications due to its significant hyperpolarizability (Najiya, Panicker, Sapnakumari, Narayana, Sarojini, & Van Alsenoy, 2014).

Antimicrobial Applications

The antimicrobial activity of similar compounds has also been a subject of research. Liaras et al. (2011) synthesized novel (E)-1-(4-methyl-2-(alkylamino)thiazol-5-yl)-3-arylprop-2-en-1-ones, demonstrating potent antimicrobial activity against a range of microorganisms, suggesting the potential of related compounds in developing new antimicrobial agents (Liaras, Geronikaki, Glamočlija, Ćirić, & Soković, 2011).